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For researchers, scientists, and professionals in drug development, accurate and reliable

measurement of radon gas is crucial in various field applications. Two of the most prominent

and trusted instruments for this purpose are the AlphaGUARD and the RAD7. This guide

provides an objective comparison of their performance based on available experimental data,

detailing their operational principles, key performance metrics, and ideal use cases.

Principles of Operation
The fundamental difference between the AlphaGUARD and the RAD7 lies in their detection

technology. The AlphaGUARD utilizes a pulsed ionization chamber. Radon gas diffuses into the

chamber, and the alpha particles emitted during its decay ionize the air inside. The resulting

electrical pulses are counted and correlated to the radon concentration. This method is noted

for its stability and insensitivity to humidity.[1]

In contrast, the RAD7 employs electrostatic collection and alpha spectrometry. It uses a solid-

state alpha detector and an electric field to attract the positively charged polonium ions (radon

progeny). By analyzing the energy of the alpha particles, the RAD7 can distinguish between

different isotopes, notably radon (²²²Rn) and thoron (²²⁰Rn).[2][3] This spectroscopic analysis

allows for a more nuanced understanding of the radioactive environment. However, the

electrostatic collection method is sensitive to humidity, requiring the use of a desiccant to

maintain low humidity in the detection chamber for accurate measurements.[1]
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The choice between the AlphaGUARD and the RAD7 for field measurements often depends on

the specific requirements of the study, including the anticipated radon and thoron levels,

environmental conditions, and the need for rapid or long-term monitoring.

General Performance Characteristics
Feature AlphaGUARD RAD7

Measurement Principle Pulsed Ionization Chamber[1]
Electrostatic Collection with

Alpha Spectrometry[2][3]

Humidity Effect
Largely insensitive to humidity.

[1][4]

Requires relative humidity

below 10% (use of desiccant

necessary).[1]

Thoron (²²⁰Rn) Discrimination

Does not discriminate between

radon and thoron; has a low

sensitivity to thoron.[2]

Can distinguish between radon

and thoron progeny through

alpha spectrometry.[2][3]

Response Time Fast transient response.[4]
Responds virtually instantly to

the presence of thoron.[2]

Typical Applications

Reference instrument for radon

measurements, long-term

monitoring, high concentration

environments.[1][5]

Radon and thoron

discrimination, soil gas

measurements, water

measurements.[2][6]

Thoron Sensitivity
A key differentiator in field performance is the instruments' response to thoron, a short-lived

isotope of radon that can be present in some environments.
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Thoron Sensitivity Metric AlphaGUARD RAD7

Thoron Measurement

Capability

Not designed for thoron

measurement, but shows

some sensitivity.[2]

Considered a better tool for

thoron measurements due to

spectrometric analysis.[2][3][6]

Sensitivity in Diffusion Mode

Approximately 5% sensitivity to

thoron, which can often be

neglected.[2][3][6]

N/A (actively distinguishes

thoron progeny)

Sensitivity in Flow Mode (at 0.3

dm³/min)
8%[2][3][6] N/A

Sensitivity in Flow Mode (at 1.0

dm³/min)
36%[2][3][6] N/A

Experimental Protocol for Field Comparison
To provide a framework for objective comparison, the following is a detailed methodology for a

field-based intercomparison of the AlphaGUARD and RAD7.

1. Site Selection and Preparation:

Choose a measurement location with expected radon concentrations relevant to the

intended application.

Ensure the location is secure and has a stable power supply if required for long-term

measurements.

Allow the environment to stabilize for at least 24 hours before commencing measurements.

2. Instrument Setup and Calibration:

Perform a functional check and calibration of both the AlphaGUARD and RAD7 instruments

according to the manufacturer's specifications.

For the RAD7, ensure a fresh, active desiccant is installed.
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Place the inlets of both instruments in close proximity (e.g., within 20-30 cm) to ensure they

are sampling from the same air mass.

Position the instruments away from direct drafts or sources of heat that could influence

measurements.

3. Data Acquisition:

Set both instruments to the same measurement interval (e.g., 60 minutes) for direct

comparison of temporal variations.

For the AlphaGUARD, select the appropriate measurement mode (diffusion or flow).

For the RAD7, select a protocol suitable for the expected radon levels and measurement

goals (e.g., "Sniff" for rapid assessments or "Normal" for standard measurements).

Initiate data logging simultaneously on both devices.

Record environmental parameters such as temperature, relative humidity, and barometric

pressure for the duration of the measurement period.

4. Data Analysis:

Download the measurement data from both instruments.

Perform a time-series analysis to compare the radon concentration readings from both

devices.

Calculate the correlation between the two sets of measurements.

Assess the precision of each instrument by analyzing the statistical fluctuations in the

readings under stable radon concentration conditions.

Evaluate the accuracy by comparing the mean values over the measurement period,

potentially against a reference value if available.
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The following diagram illustrates the logical flow of a comparative field measurement

experiment.

Select Measurement Site Instrument Calibration & Preparation
(AlphaGUARD & RAD7)

Co-locate Instruments
at Measurement Site

Simultaneous Data Acquisition
(Set same measurement interval)

Monitor Environmental Parameters
(Temp, Humidity, Pressure)

Download Data from
Both Instruments

Time-Series Comparison

Correlation & Statistical Analysis

Evaluate Accuracy,
Precision & Response

Click to download full resolution via product page

Workflow for field comparison of radon detectors.

Summary and Recommendations
Both the AlphaGUARD and the RAD7 are high-quality instruments capable of providing

accurate and reliable radon measurements in the field.

The AlphaGUARD is an excellent choice for applications where a robust, long-term

monitoring solution is required and where thoron interference is not a significant concern. Its

insensitivity to humidity makes it particularly well-suited for a wide range of environmental

conditions without the need for consumables like desiccants.
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The RAD7 excels in applications that require the discrimination of radon and thoron. Its

alpha spectrometry capabilities provide valuable insights in environments with mixed

isotopes. It is also a versatile instrument for measuring radon in soil and water. However, the

requirement for low humidity necessitates careful management of the desiccant during field

deployments.

Ultimately, the selection between the AlphaGUARD and the RAD7 should be guided by the

specific research questions, the environmental conditions of the study site, and the logistical

considerations of the field campaign. For comprehensive field studies, the complementary use

of both instruments can provide a more complete and robust dataset.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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